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Introduction

Lymphocyte-specific protein tyrosine kinase (Lck) is a critical enzyme in the T-cell receptor
(TCR) signaling pathway, playing a pivotal role in T-cell activation and immune responses.[1][2]
Lck is a member of the Src family of non-receptor tyrosine kinases.[3] Its activity is tightly
regulated, primarily through phosphorylation at two key tyrosine residues: autophosphorylation
at Tyr394 in the activation loop leads to kinase activation, while phosphorylation at Tyr505 by
C-terminal Src kinase (Csk) results in an inactive conformation.[1][4]

Dysregulation of Lck activity is implicated in various autoimmune diseases and cancers,
making it a prime target for therapeutic intervention.[2][3] The development of specific Lck
inhibitors is a significant area of research in drug discovery. A crucial step in this process is the
accurate measurement of Lck autophosphorylation as a direct indicator of its activation state
and the efficacy of potential inhibitors.

These application notes provide detailed protocols for measuring Lck autophosphorylation in
response to inhibitors using common laboratory techniques.

Lck Signaling Pathway

The activation of Lck is an early and essential event in the TCR signaling cascade. Upon T-cell
stimulation, Lck is recruited to the TCR complex and phosphorylates the immunoreceptor
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tyrosine-based activation motifs (ITAMs) within the CD3 and (-chains. This initiates a signaling
cascade involving the recruitment and activation of ZAP-70, leading to downstream signaling
events that ultimately result in T-cell proliferation, differentiation, and cytokine production.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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